Cas no 1803716-86-0 (Ethyl 3,5-dibromo-4-fluorophenylacetate)

• Product Name: Ethyl 3,5-dibromo-4-fluorophenylacetate
• CAS No: 1803716-86-0
• MF: C₁₀H₉Br₂FO₂
• MW: 339.98366522789
• CID: 4705572
• Update Time: 2025-07-20

Ethyl 3,5-dibromo-4-fluorophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3,5-dibromo-4-fluorophenylacetate

• Inchi： 1S/C10H9Br2FO2/c1-2-15-9(14)5-6-3-7(11)10(13)8(12)4-6/h3-4H,2,5H2,1H3
• InChI Key： MXYXMJQDTZFSHH-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC(=O)OCC)Br)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3,5-dibromo-4-fluorophenylacetate

Comprehensive Overview of Ethyl 3,5-dibromo-4-fluorophenylacetate (CAS No. 1803716-86-0)

Ethyl 3,5-dibromo-4-fluorophenylacetate (CAS No. 1803716-86-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its brominated and fluorinated aromatic ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the ethyl ester moiety and halogen substitutions, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated compounds like Ethyl 3,5-dibromo-4-fluorophenylacetate has surged due to their role in developing targeted therapies and crop protection agents. Researchers are particularly interested in its potential to modulate enzyme activity or serve as a precursor for fluorescence probes, aligning with trends in precision medicine and sustainable agriculture. The compound's CAS number 1803716-86-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of Ethyl 3,5-dibromo-4-fluorophenylacetate typically involves esterification and electrophilic aromatic substitution reactions, with stringent control over reaction conditions to ensure high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity. This rigorous quality assurance is critical for applications in high-throughput screening and combinatorial chemistry, where reproducibility is paramount.

From an industrial perspective, CAS 1803716-86-0 is often discussed in the context of green chemistry initiatives. Manufacturers are exploring solvent-free synthesis routes and catalytic methods to reduce environmental impact, addressing the growing consumer demand for eco-friendly chemicals. These advancements are frequently highlighted in patent literature and conference proceedings, making the compound a subject of ongoing innovation.

In the pharmaceutical sector, derivatives of 3,5-dibromo-4-fluorophenylacetate are investigated for their bioisosteric properties, potentially improving drug metabolism and bioavailability. Computational chemists utilize molecular docking simulations to predict interactions with biological targets, a methodology that dominates recent PubMed publications. This intersection of computational and experimental chemistry exemplifies modern drug development paradigms.

Storage and handling protocols for Ethyl 3,5-dibromo-4-fluorophenylacetate emphasize stability under inert atmospheres and protection from moisture, reflecting standard practices for air-sensitive reagents. These precautions ensure consistent performance in downstream applications, whether in peptide coupling reactions or polymer modification processes. Such details are crucial for laboratory technicians and frequently appear in technical datasheets.

The compound's relevance extends to material science, where its aromatic bromine groups enable participation in cross-coupling reactions to create advanced polymers. This application aligns with the global push for high-performance materials in electronics and coatings industries. Patent analytics reveal a steady increase in filings related to such uses, particularly in Asia-Pacific markets.

For researchers seeking CAS 1803716-86-0 suppliers, third-party verification of spectroscopic data and certificates of analysis is recommended to ensure compliance with Good Laboratory Practice (GLP) standards. This due diligence is especially important for contract research organizations (CROs) engaged in multinational collaborations, where material traceability is essential.

Emerging studies suggest potential applications of dibromo-fluorophenyl derivatives in organic electronics, particularly as electron-transport materials in OLED devices. This connection to renewable energy technologies has sparked interdisciplinary research, merging traditional synthetic chemistry with device physics principles. Such cross-disciplinary potential makes Ethyl 3,5-dibromo-4-fluorophenylacetate a compound to watch in coming years.